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Compound of Interest

Compound Name:
4-Isopropoxy-3-

methylphenylboronic acid

Cat. No.: B1323004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures

for 4-Isopropoxy-3-methylphenylboronic acid (CAS No: 850568-09-1). The information

presented is compiled from available safety data sheets of the compound and its close

structural analogs. Adherence to these guidelines is critical for ensuring a safe laboratory

environment.

Section 1: Chemical Identification and Physical
Properties
4-Isopropoxy-3-methylphenylboronic acid is a substituted phenylboronic acid commonly

used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Property Value Reference

CAS Number 850568-09-1 [1][2]

Molecular Formula C10H15BO3 [1][2]

Molecular Weight 194.04 g/mol [1][2]

Appearance Solid

Storage Temperature -20°C [1]
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Section 2: Hazard Identification and GHS
Classification
While a complete, officially harmonized GHS classification for 4-Isopropoxy-3-
methylphenylboronic acid is not readily available, data from structurally similar compounds,

such as 4-Isopropoxyphenylboronic acid, provide a strong basis for hazard assessment. The

primary hazards are related to irritation and acute toxicity.[3]

Signal Word:Warning[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

This classification is based on data for 4-Isopropoxyphenylboronic acid and should be used as

a guideline.[3]

Hazard Summary Diagram
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Potential Hazards
Required Personal Protective Equipment (PPE)

H302

Harmful if swallowed

H315

Causes skin irritation

Protective Gloves

H319

Causes serious eye irritation
Safety Goggles

H335

May cause respiratory irritation Dust Respirator

4-Isopropoxy-3-methylphenylboronic acid

Click to download full resolution via product page

Caption: Key hazards and corresponding personal protective equipment.

Section 3: First-Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical

attention if irritation occurs.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately. Rinse mouth

with water.[4]

Section 4: Handling, Storage, and Stability
Proper handling and storage are essential to maintain the chemical's integrity and ensure user

safety.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat. A NIOSH-approved dust respirator should be used

when handling significant quantities or when dust generation is likely.[5][6]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[6]

Dust Control: Avoid generating dust. Minimize handling and use appropriate tools for

transfer.[6]
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Storage
Conditions: Store in a tightly closed container in a cool, dry, and dark place.[5] The

recommended storage temperature is -20°C.[1]

Incompatibilities: Keep away from strong oxidizing agents.[4]

Stability and Reactivity
Stability: Stable under recommended storage conditions.[4]

Reactivity: No special reactivity has been reported under normal conditions.

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and oxides of boron.[4]

Experimental Workflow: Safe Handling Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://www.usbio.net/biochemicals/432888/4-Isopropoxy-3-methylphenylboronic%20acid/data-sheet
https://www.fishersci.fr/store/msds?partNumber=10244734&productDescription%3D1GR+4-Isopropoxyphenylboronic+acid%2C+97%25&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10244734&productDescription%3D1GR+4-Isopropoxyphenylboronic+acid%2C+97%25&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10244734&productDescription%3D1GR+4-Isopropoxyphenylboronic+acid%2C+97%25&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Storage

Consult SDS

Don PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Weigh Compound in Hood

Minimize Dust Generation

Transfer to Reaction Vessel

Clean Work Area

Dispose of Waste Properly

Store Compound at -20°C

End

Start

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of the compound.
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Section 5: Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, sweep up the spilled solid material. Avoid creating

dust.

Collection: Place the collected material into a suitable, labeled container for disposal.

Cleaning: Clean the spill area thoroughly.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Section 6: Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable regulations. It may be

possible to dissolve the material in a combustible solvent and incinerate it in a chemical

incinerator equipped with an afterburner and scrubber. Do not mix with other waste. Handle

uncleaned containers as you would the product itself.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data for this compound and its analogs. It is not a substitute for a formal Safety Data

Sheet (SDS) provided by the supplier. Always consult the specific SDS for the material before

use and ensure all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.usbio.net/biochemicals/432888/4Isopropoxy3methylphenylboronic-acid
https://file.medchemexpress.com/batch_PDF/HY-W007585/4-Isopropoxyphenylboronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.fr/store/msds?partNumber=10244734&productDescription%3D1GR+4-Isopropoxyphenylboronic+acid%2C+97%25&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://aksci.com/sds/A679_SDS.pdf
https://www.benchchem.com/product/b1323004#4-isopropoxy-3-methylphenylboronic-acid-safety-data-sheet
https://www.benchchem.com/product/b1323004#4-isopropoxy-3-methylphenylboronic-acid-safety-data-sheet
https://www.benchchem.com/product/b1323004#4-isopropoxy-3-methylphenylboronic-acid-safety-data-sheet
https://www.benchchem.com/product/b1323004#4-isopropoxy-3-methylphenylboronic-acid-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1323004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

